Cas no 932987-55-8 (N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}benzenesulfonamide)

• Product Name: N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}benzenesulfonamide
• CAS No: 932987-55-8
• MF: C₁₇H₁₅ClN₂O₂S₂
• MW: 378.896200418472
• CID: 5516926
• Update Time: 2025-06-09

N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl]benzenesulfonamide
• N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}benzenesulfonamide

• Inchi： 1S/C17H15ClN2O2S2/c18-14-8-6-13(7-9-14)17-20-15(12-23-17)10-11-19-24(21,22)16-4-2-1-3-5-16/h1-9,12,19H,10-11H2
• InChI Key： RXBRIYKOIXAJOG-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2=CSC(C3=CC=C(Cl)C=C3)=N2)(=O)=O)=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}benzenesulfonamide

Comprehensive Overview of N-{2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl}benzenesulfonamide (CAS No. 932987-55-8)

N-{2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl}benzenesulfonamide (CAS No. 932987-55-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure and potential applications. This sulfonamide derivative features a thiazole ring substituted with a 4-chlorophenyl group, which contributes to its distinct chemical properties. Researchers are particularly interested in its role as a bioactive intermediate in drug discovery, especially in the development of anti-inflammatory and antimicrobial agents.

The compound's molecular formula and structural complexity make it a subject of advanced synthetic chemistry studies. Its benzenesulfonamide moiety is known to interact with various biological targets, including enzymes and receptors, which aligns with current trends in precision medicine and targeted therapy. Given the rising global demand for novel small-molecule therapeutics, 932987-55-8 is often explored in high-throughput screening (HTS) platforms to identify potential lead compounds.

In the context of green chemistry, the synthesis and application of N-{2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl}benzenesulfonamide are being optimized to reduce environmental impact. Researchers are investigating catalyst-free reactions and solvent-free conditions to enhance sustainability, a topic highly relevant to modern pharmaceutical manufacturing. Additionally, its structure-activity relationship (SAR) is frequently discussed in academic literature, addressing questions like "How does the thiazole ring influence binding affinity?"—a common query in cheminformatics databases.

The compound's physicochemical properties, such as logP and aqueous solubility, are critical for drug formulation studies. Recent advancements in computational chemistry have enabled predictive modeling of its ADMET profiles (absorption, distribution, metabolism, excretion, and toxicity), a hot topic in AI-driven drug discovery. This aligns with frequent searches like "How to improve bioavailability of sulfonamide-based drugs?" on scientific platforms.

From an industrial perspective, CAS No. 932987-55-8 is often referenced in patents related to crop protection chemicals, reflecting its potential in agrochemical innovation. Its chlorophenyl-thiazole scaffold is studied for pesticidal activity, addressing the growing need for eco-friendly pest control solutions. This connects with trending searches such as "Next-gen thiazole derivatives for sustainable agriculture."

In summary, N-{2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl}benzenesulfonamide represents a versatile compound bridging multiple scientific disciplines. Its relevance to drug development, green synthesis, and agricultural chemistry ensures its continued prominence in research, making it a focal point for both academia and industry.